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Compound of Interest

Compound Name: Tebuconazole-d6

Cat. No.: B15562367 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Tebuconazole-d6

This guide provides a comprehensive overview of the safety data for Tebuconazole-d6,

intended for researchers, scientists, and professionals in drug development. While specific

safety data for the deuterated form (Tebuconazole-d6) is not readily available, the information

presented here is based on the well-documented non-deuterated Tebuconazole. The isotopic

labeling in Tebuconazole-d6 is unlikely to significantly alter the toxicological and safety profile

of the molecule.

Chemical and Physical Properties
Tebuconazole is a triazole fungicide. Its chemical and physical properties are summarized

below.
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Property Value Source

Chemical Name

α-[2-(4-chlorophenyl)ethyl]-α-

(1,1-dimethylethyl)-1H-1,2,4-

triazole-1-ethanol

[1]

Synonyms BAY HWG-1608 [1]

CAS Number 107534-96-3 [1]

Molecular Formula C16H22ClN3O [2]

Molecular Weight 307.82 g/mol [2]

Melting Point 102.4-104.7°C [3]

Boiling Point 476.9±55.0 °C (Predicted) [4]

Density 1.249 g/cm³ (at 20°C) [3]

Vapor Pressure
1.3 x 10⁻³ mPa (20°C), 3.1 x

10⁻³ mPa (25°C)
[3]

Solubility in Water 36 mg/L (at 20°C, pH 7.2) [5]

Octanol/Water Partition

Coefficient (log Pow)
3.7 (at 20°C) [2][3]

Physical State Colorless crystals [6]

Toxicological Data
Tebuconazole exhibits a range of toxicological effects, which are important to consider in a

research and development setting.
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Toxicity Endpoint Value Species Source

Acute Oral LD50 1700 mg/kg (female) Rat [7]

4000 mg/kg (male) Rat [7]

3025 mg/kg (female) Mouse [7]

1615 mg/kg (male) Mouse [7]

Acute Dermal LD50 >2000 mg/kg Rat [7]

Acute Inhalation LC50 >0.82 mg/L Rat [7]

Skin Irritation Non-irritating [8]

Eye Irritation Minimally irritating [8]

Skin Sensitization Not a sensitizer [8]

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child

[1]

Carcinogenicity

No evidence in rats;

increase in liver

tumors in mice

[8]

Genotoxicity
Unlikely to be

genotoxic
[7]

Hazard Identification and Safety Precautions
Understanding the hazards associated with Tebuconazole-d6 is crucial for safe handling.
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Hazard Class Hazard Statement

Acute toxicity, oral Harmful if swallowed[1]

Reproductive toxicity
Suspected of damaging fertility or the unborn

child[1]

Hazardous to the aquatic environment, acute

toxicity
Very toxic to aquatic life[1]

Hazardous to the aquatic environment, long-

term toxicity

Very toxic to aquatic life with long lasting

effects[1]

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the recommended personal protective equipment to be used

when handling Tebuconazole-d6.
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Personal Protective Equipment (PPE)

Safety Glasses
with side shields

Safe Handling
Complete

Impervious Gloves
(e.g., Nitrile)

Lab Coat or
Protective Clothing

NIOSH-approved
Respirator (if dust/aerosol)

Handling
Tebuconazole-d6

Click to download full resolution via product page

Caption: Recommended PPE for handling Tebuconazole-d6.

Experimental Protocols: Spill Response
In the event of a spill, a clear and concise protocol is necessary to ensure safety and minimize

environmental contamination.

Spill Cleanup Workflow
The following diagram illustrates the steps to be taken in response to a Tebuconazole-d6 spill.
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Spill Occurs

Evacuate and
Secure Area

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste
According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Tebuconazole-d6 spill.

Detailed Spill Response Methodology
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Immediate Actions:

Evacuate all non-essential personnel from the immediate spill area.

Ensure the area is well-ventilated.

Personal Protective Equipment:

Before entering the spill area, don the appropriate PPE as outlined in the PPE workflow

diagram. This should include, at a minimum, safety glasses with side shields, chemical-

resistant gloves, and a lab coat. If there is a risk of airborne dust or aerosols, a NIOSH-

approved respirator is required.

Containment:

For small spills, cover with an inert absorbent material such as sand, vermiculite, or

commercial sorbent pads.

For larger spills, create a dike around the spill using absorbent materials to prevent it from

spreading.

Cleanup:

Carefully scoop or sweep up the absorbed material and place it into a clearly labeled,

sealed container for hazardous waste.

Avoid creating dust.

Decontamination:

Clean the spill area thoroughly with soap and water.

Collect all cleaning materials (e.g., wipes, paper towels) and place them in the hazardous

waste container.

Disposal:
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Dispose of the hazardous waste container according to local, state, and federal

regulations. Do not dispose of it in the regular trash.

Reporting:

Report the spill to the appropriate safety officer or department as per your institution's

policies.

Ecological Information
Tebuconazole is known to be toxic to aquatic life with long-lasting effects.[1]

Organism Toxicity

Aquatic Life Very toxic[1]

Soil
Known to leach through soil under certain

conditions[9]

Groundwater Potential for groundwater contamination[9]

First Aid Measures
In case of exposure, follow these first-aid guidelines.

First Aid Response Logic

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing
Wash Skin with Soap and Water

Rinse Cautiously with Water
for Several Minutes

Do NOT Induce Vomiting
Seek Immediate Medical Attention

Seek Medical Attention
if Symptoms Persist
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Caption: First aid procedures for Tebuconazole-d6 exposure.

Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[10]

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap

and water.[10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[10]

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[10]

Storage and Handling
Proper storage and handling are essential to maintain the integrity of Tebuconazole-d6 and

ensure safety.

Storage: Store in a cool, dry, well-ventilated area in the original container.[11] Keep

containers tightly closed when not in use.[11] Store away from incompatible materials.

Handling: Use in a well-ventilated area.[11] Avoid contact with skin, eyes, and clothing.[9]

Wash hands thoroughly after handling.[11]

This technical guide is intended to supplement, not replace, the official Safety Data Sheet

provided by the manufacturer. Always refer to the manufacturer's SDS for the most current and

complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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